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Compound of Interest

Compound Name: (1-Fluorocyclohexyl)methanol

Cat. No.: B053945 Get Quote

Despite a comprehensive search of available scientific databases and chemical supplier

information, detailed experimental spectroscopic data (NMR, IR, MS) for (1-
Fluorocyclohexyl)methanol could not be located in the public domain. As a result, the

generation of an in-depth technical guide with quantitative data tables, experimental protocols,

and visualizations is not possible at this time.

While basic information regarding the physical and chemical properties of (1-
Fluorocyclohexyl)methanol is available, the core requirement of experimental spectroscopic

data for a detailed analysis is absent from readily accessible sources. This includes the lack of

published 1H NMR, 13C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data,

which are crucial for the structural elucidation and characterization of the compound.

Available Information:
While experimental spectra are not available, certain physical and chemical properties have

been computed and are available in databases such as PubChem. This information is

summarized below.
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Property Value Source

Molecular Formula C₇H₁₃FO PubChem

Molecular Weight 132.18 g/mol PubChem

CAS Number 117169-30-9 ChemicalBook, PubChem

Additionally, predicted mass spectrometry data, specifically the collision cross-section for

various adducts, is available through computational databases. However, this does not

substitute for experimental mass spectra.

General Experimental Protocols:
In the absence of specific experimental details for (1-Fluorocyclohexyl)methanol, general

protocols for obtaining spectroscopic data for a similar small organic molecule would be

followed.

NMR Spectroscopy (¹H and ¹³C): A sample of the compound (typically 5-25 mg) would be

dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) and placed in an NMR tube. A high-

field NMR spectrometer (e.g., 400 MHz or higher) would be used to acquire the spectra. For ¹H

NMR, standard parameters would be used, and for ¹³C NMR, a proton-decoupled experiment

would be performed to obtain singlets for each unique carbon atom.

Infrared (IR) Spectroscopy: An IR spectrum could be obtained using an FTIR spectrometer. If

the sample is a liquid, a thin film can be placed between two salt plates (e.g., NaCl or KBr). For

a solid, a KBr pellet or a Nujol mull would be prepared. The spectrum would be recorded over

the standard range of 4000-400 cm⁻¹.

Mass Spectrometry (MS): A mass spectrum would typically be acquired using a mass

spectrometer with an appropriate ionization technique, such as electrospray ionization (ESI) or

electron ionization (EI). The sample would be introduced into the instrument, ionized, and the

mass-to-charge ratio of the resulting ions would be measured.

Spectroscopic Analysis Workflow:
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The general workflow for the spectroscopic analysis of a compound like (1-
Fluorocyclohexyl)methanol is outlined below. This logical relationship illustrates the process

from sample preparation to final structure elucidation.
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Caption: General workflow for spectroscopic analysis.
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It is recommended that researchers seeking this specific data consider synthesizing the

compound and performing the spectroscopic characterization independently. Without access to

primary experimental data, a comprehensive technical guide on the spectroscopy of (1-
Fluorocyclohexyl)methanol cannot be responsibly compiled.

To cite this document: BenchChem. [Spectroscopic Data for (1-Fluorocyclohexyl)methanol
Remains Elusive in Public Domain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053945#spectroscopic-data-nmr-ir-ms-of-1-
fluorocyclohexyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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